Cas no 40517-43-9 (1-(chloromethyl)-4-methanesulfonylbenzene)

• Product Name: 1-(chloromethyl)-4-methanesulfonylbenzene
• CAS No: 40517-43-9
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• MDL: MFCD00079774
• CID: 89428
• PubChem ID: 123530
• Update Time: 2025-04-18

1-(chloromethyl)-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Methylsulfonylbenzyl chloride
• 1-(chloromethyl)-4-(methylsulfonyl)Benzene
• 4-(METHYLSULFONYL)BENZYL CHLORIDE
• 1-(chloromethyl)-4-methylsulfonylbenzene
• 1-Chloromethyl-4-methylsulfonylbenzene
• 1-Chloromethyl-4-methanesulfonylbenzene
• 4-Methanesulfonylbenzyl chloride
• p-(Methylsulfonyl)benzyl chloride
• 1-(chloromethyl)-4-methanesulfonylbenzene
• DTXSID10960924
• 5-(3-Hydroxy-phenyl)-isoxazole-3-carboxylicacid
• MFCD00079774
• 40517-43-9
• 1-(Chloromethyl)-4-(methylsulfonyl)benzene #
• p-methylsufonylbenzyl chloride
• p-Methylsulfonylbenzyl chloride
• 1-chloromethyl-4-(methanesulfonyl)-benzene
• Benzene, 1-(chloromethyl)-4-(methylsulfonyl)-
• 1-(chloromethyl)-4-methylsulfonyl-benzene
• p- methylsulfonylbenzyl chloride
• 1-(Chloromethyl)-4-(methanesulfonyl)benzene
• A825150
• 4-(methylsulfonyl)benzylchloride
• AS-45848
• SCHEMBL398570
• EN300-174490
• FT-0639648
• alpha-Bromomethylparatolylsulfone
• AKOS015852465
• CK2015
• DB-012121
• 674-097-9

• MDL： MFCD00079774
• Inchi： 1S/C8H9ClO2S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5H,6H2,1H3
• InChI Key： LXPRVXKHIXWBJZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 204.00100
• Monoisotopic Mass: 204.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.287
• Melting Point: 80 ºC
• Boiling Point: 365°Cat760mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.537
• PSA: 42.52000
• LogP: 2.90970

1-(chloromethyl)-4-methanesulfonylbenzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT, LACHRYMATOR